5-(chloromethyl)-2-(1,1-difluoroethyl)-1,3-thiazole
Overview
Description
The description of a chemical compound usually includes its IUPAC name, common names, and structural formula. It may also include its uses and applications in various fields such as medicine, industry, or research .
Synthesis Analysis
Synthesis analysis involves the study of how the compound is synthesized. This includes the reactants used, the conditions under which the reaction takes place, and the yield of the product .Molecular Structure Analysis
Molecular structure analysis involves the study of the arrangement of atoms in a molecule and the bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. This could include reactions with other compounds under various conditions, its reactivity, and the products formed .Physical And Chemical Properties Analysis
This involves studying properties such as melting point, boiling point, density, solubility, and various spectroscopic properties .Mechanism of Action
Safety and Hazards
Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(chloromethyl)-2-(1,1-difluoroethyl)-1,3-thiazole involves the reaction of 2-(1,1-difluoroethyl)-1,3-thiazole with chloromethyl chloride in the presence of a base.", "Starting Materials": [ "2-(1,1-difluoroethyl)-1,3-thiazole", "Chloromethyl chloride", "Base (such as triethylamine or potassium carbonate)", "Solvent (such as dichloromethane or acetonitrile)" ], "Reaction": [ "Add the base to the solvent and stir to dissolve.", "Add 2-(1,1-difluoroethyl)-1,3-thiazole to the solution and stir for several minutes.", "Add chloromethyl chloride dropwise to the solution while stirring.", "Continue stirring the reaction mixture for several hours at room temperature.", "Extract the product with a suitable solvent, such as ethyl acetate or dichloromethane.", "Wash the organic layer with water and dry over anhydrous sodium sulfate.", "Concentrate the solution under reduced pressure to obtain the crude product.", "Purify the product by column chromatography or recrystallization." ] } | |
| 2613384-27-1 | |
Molecular Formula |
C6H6ClF2NS |
Molecular Weight |
197.6 |
Purity |
95 |
Origin of Product |
United States |
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